8-chloro-2-phenyl-4H-[1]benzofuro[3,2-d][1,3]oxazin-4-one

• IUPAC Name: 8-chloro-2-phenyl-[1]benzofuro[3,2-d][1,3]oxazin-4-one
• InChI: InChI=1S/C16H8ClNO3/c17-10-6-7-12-11(8-10)13-14(20-12)16(19)21-15(18-13)9-4-2-1-3-5-9/h1-8H
• InChI Key: MGASARKNEIMARA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NC3=C(C(=O)O2)OC4=C3C=C(C=C4)Cl
• Molecular Formula: C16H8ClNO3
• Molecular Weight: 297.69 g/mol

Description

8-chloro-2-phenyl-4H-[1]benzofuro[3,2-d][1,3]oxazin-4-one, also known as GSK-J4, is a small molecule inhibitor that has been widely used in scientific research. It was first synthesized by scientists at GlaxoSmithKline in 2012, and since then, it has been studied extensively for its potential applications in various fields of research.

Mechanism of Action

8-chloro-2-phenyl-4H-[1]benzofuro[3,2-d][1,3]oxazin-4-one works by binding to the active site of JMJD3 and UTX, preventing the enzymes from demethylating histone proteins. This leads to the accumulation of methylated histones, which can alter the chromatin structure and affect gene expression. 8-chloro-2-phenyl-4H-[1]benzofuro[3,2-d][1,3]oxazin-4-one has been shown to selectively inhibit JMJD3 and UTX, without affecting other histone demethylases, making it a valuable tool for studying the specific roles of these enzymes in cellular processes.
Biochemical and Physiological Effects:
8-chloro-2-phenyl-4H-[1]benzofuro[3,2-d][1,3]oxazin-4-one has been shown to have various biochemical and physiological effects, depending on the cell type and context. In cancer cells, 8-chloro-2-phenyl-4H-[1]benzofuro[3,2-d][1,3]oxazin-4-one can inhibit cell proliferation and induce apoptosis, making it a potential therapeutic agent for cancer treatment. In immune cells, 8-chloro-2-phenyl-4H-[1]benzofuro[3,2-d][1,3]oxazin-4-one can modulate the immune response by affecting the expression of cytokines and chemokines. 8-chloro-2-phenyl-4H-[1]benzofuro[3,2-d][1,3]oxazin-4-one has also been shown to have anti-inflammatory effects in animal models of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of 8-chloro-2-phenyl-4H-[1]benzofuro[3,2-d][1,3]oxazin-4-one is its high selectivity and potency for JMJD3 and UTX. This makes it a valuable tool for studying the specific roles of these enzymes in cellular processes. 8-chloro-2-phenyl-4H-[1]benzofuro[3,2-d][1,3]oxazin-4-one is also relatively easy to synthesize and has a high yield. However, one limitation of 8-chloro-2-phenyl-4H-[1]benzofuro[3,2-d][1,3]oxazin-4-one is its poor solubility in water, which can make it difficult to use in certain experimental settings. Additionally, 8-chloro-2-phenyl-4H-[1]benzofuro[3,2-d][1,3]oxazin-4-one has not been extensively studied in vivo, so its potential side effects and toxicity are not well understood.

Future Directions

There are several potential future directions for research on 8-chloro-2-phenyl-4H-[1]benzofuro[3,2-d][1,3]oxazin-4-one. One area of interest is its potential use as a therapeutic agent for cancer treatment. Several studies have shown that 8-chloro-2-phenyl-4H-[1]benzofuro[3,2-d][1,3]oxazin-4-one can induce apoptosis in cancer cells and inhibit tumor growth in animal models. Further research is needed to determine the efficacy and safety of 8-chloro-2-phenyl-4H-[1]benzofuro[3,2-d][1,3]oxazin-4-one as a cancer treatment. Another area of interest is the role of JMJD3 and UTX in immune response and inflammatory diseases. 8-chloro-2-phenyl-4H-[1]benzofuro[3,2-d][1,3]oxazin-4-one has been shown to modulate the immune response and have anti-inflammatory effects in animal models, suggesting that it may have potential therapeutic applications for autoimmune and inflammatory diseases.

Scientific Research Applications

8-chloro-2-phenyl-4H-[1]benzofuro[3,2-d][1,3]oxazin-4-one has been widely used in scientific research as a potent and selective inhibitor of the histone demethylase JMJD3 and UTX. Histone demethylases are enzymes that remove methyl groups from histone proteins, which play a critical role in regulating gene expression. By inhibiting JMJD3 and UTX, 8-chloro-2-phenyl-4H-[1]benzofuro[3,2-d][1,3]oxazin-4-one can alter gene expression patterns and affect various cellular processes, such as cell proliferation, differentiation, and immune response.